Cas no 70978-54-0 (1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone)
70978-54-0 structure
Product Name:1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
CAS No:70978-54-0
MF:C8H6BrNO4
MW:260.041541576386
MDL:MFCD01631134
CID:90519
PubChem ID:689071
Update Time:2025-04-18
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
- 5'-Bromo-2'-hydroxy-3'-nitroacetophenone
- 5′-Bromo-2′-hydroxy-3′-nitroacetophenone
- 5-Bromo-2-Hydroxy-3-Nitroacetophenone
- 3-Bromo-6-hydroxy-5-nitroacetophenone
- 5'-bromo-3'-nitro-2'-hydroxyacetophenone
- 1-(5-bromo-2-hydroxy-3-nitrophenyl)ethan-1-one
- Ethanone, 1-(5-bromo-2-hydroxy-3-nitrophenyl)-
- 3'-BROMO-6'-HYDROXY-5'-NITROACETOPHENONE
- 1-acetyl-5-bromo-2-hydroxy-3-nitrobenzene
- 1-{5-bromo-2-hydroxy-3-nitrophenyl}ethanone
- PubChem12973
- 1-(5-Bromo-2-hydroxy-3-nitro-phenyl
- A837041
- DS-3070
- 1-(5-bromo-2-hydroxy-3-nitrophenyl)-1-ethanone
- EN300-134578
- AKOS015913472
- SCHEMBL324659
- AKOS000112352
- CS-0171633
- DTXSID70351031
- CLNIBJASCGZXHH-UHFFFAOYSA-N
- 5'-Bromo-2'-hydroxy-3'-nitroacetophenone, 97%
- MFCD01631134
- AN-829/40882313
- 5 inverted exclamation mark -Bromo-2 inverted exclamation mark -hydroxy-3 inverted exclamation mark -nitroacetophenone
- SY076982
- B4556
- FT-0641320
- 70978-54-0
- DB-055473
-
- MDL: MFCD01631134
- Inchi: 1S/C8H6BrNO4/c1-4(11)6-2-5(9)3-7(8(6)12)10(13)14/h2-3,12H,1H3
- InChI Key: CLNIBJASCGZXHH-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C(C)=O)C=1)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.94800
- Monoisotopic Mass: 258.948
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 2.3
- Topological Polar Surface Area: 83.1
Experimental Properties
- Color/Form: Yellow lens powder.
- Density: 1.763
- Melting Point: 129.0 to 133.0 deg-C
- Boiling Point: 272.9 ºC
- Flash Point: 118.9 ºC
- Refractive Index: 1.629
- PSA: 83.12000
- LogP: 2.78870
- Solubility: Not determined
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Room temperature
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151942-1g |
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone |
70978-54-0 | >98.0% | 1g |
¥30.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151942-250mg |
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone |
70978-54-0 | >98.0% | 250mg |
¥29.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151942-25G |
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone |
70978-54-0 | >98.0% | 25g |
¥464.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B151942-5G |
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone |
70978-54-0 | >98.0% | 5g |
¥116.90 | 2023-09-04 | |
| AstaTech | 54492-5/G |
5'-BROMO-2'-HYDROXY-3'-NITROACETOPHENONE |
70978-54-0 | 97% | 5g |
$18 | 2023-09-17 | |
| AstaTech | 54492-25/G |
5'-BROMO-2'-HYDROXY-3'-NITROACETOPHENONE |
70978-54-0 | 97% | 25/G |
$202 | 2022-06-02 | |
| AstaTech | 54492-100/G |
5'-BROMO-2'-HYDROXY-3'-NITROACETOPHENONE |
70978-54-0 | 97% | 100/G |
$506 | 2022-06-02 | |
| Fluorochem | 012081-1g |
5'-Bromo-2'-hydroxy-3'-nitroacetophenone |
70978-54-0 | 99% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 012081-5g |
5'-Bromo-2'-hydroxy-3'-nitroacetophenone |
70978-54-0 | 99% | 5g |
£17.00 | 2022-03-01 | |
| Fluorochem | 012081-10g |
5'-Bromo-2'-hydroxy-3'-nitroacetophenone |
70978-54-0 | 99% | 10g |
£28.00 | 2022-03-01 |
1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
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- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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